4-Bromo-2-cyclopropoxy-N-methylaniline

• Molecular Formula: C10H12BrNO
• Molecular Weight: 242.11 g/mol
• IUPAC Name: 4-bromo-2-cyclopropyloxy-N-methylaniline
• InChI: InChI=1S/C10H12BrNO/c1-12-9-5-2-7(11)6-10(9)13-8-3-4-8/h2,5-6,8,12H,3-4H2,1H3
• InChI Key: VFEWOLXVQXSJDU-UHFFFAOYSA-N
• Canonical SMILES: CNC1=C(C=C(C=C1)Br)OC2CC2

Description

4-Bromo-2-cyclopropoxy-N-methylaniline is a substituted aniline derivative featuring a bromine atom at the para position, a cyclopropoxy group at the ortho position, and an N-methylamine functional group. This compound is of interest in organic synthesis and materials science due to the unique steric and electronic effects imparted by the cyclopropoxy moiety, which combines the rigidity of a cyclopropane ring with the electron-donating/withdrawing properties of an ether.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-Bromo-2-cyclopropoxy-N-methylaniline typically involves multiple steps. One common approach is to start with aniline, which undergoes bromination to introduce the bromine atom at the para position. This is followed by the introduction of the cyclopropoxy group through a nucleophilic substitution reaction. Finally, the methyl group is introduced via alkylation.

Industrial Production Methods

In an industrial setting, the production of 4-Bromo-2-cyclopropoxy-N-methylaniline may involve optimized reaction conditions to maximize yield and purity. This includes the use of specific catalysts, controlled temperatures, and pressure conditions to ensure efficient and scalable production.

Chemical Reactions Analysis

Types of Reactions

4-Bromo-2-cyclopropoxy-N-methylaniline can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding quinones or other oxidized derivatives.

Reduction: Reduction reactions can convert the compound into its corresponding amines or other reduced forms.

Substitution: Electrophilic aromatic substitution reactions can introduce different substituents onto the aromatic ring.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4) are often used.

Substitution: Reagents like bromine (Br2) and aluminum chloride (AlCl3) are used for electrophilic aromatic substitution reactions.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield quinones, while reduction can produce amines.

Scientific Research Applications

4-Bromo-2-cyclopropoxy-N-methylaniline has several scientific research applications:

Chemistry: It is used as an intermediate in the synthesis of more complex organic molecules.

Biology: The compound can be used in the study of enzyme interactions and metabolic pathways.

Industry: The compound is used in the production of dyes, pigments, and other industrial chemicals.

Mechanism of Action

The mechanism of action of 4-Bromo-2-cyclopropoxy-N-methylaniline involves its interaction with specific molecular targets. In medicinal chemistry, it may act as a precursor for the synthesis of drugs that target enzymes or receptors. The exact pathways and targets depend on the specific application and the structure of the final product.

Comparison with Similar Compounds

Table 1: Key Structural and Electronic Comparisons

Compound Name	Molecular Formula	Molecular Weight	Key Substituents	Notable Properties/Applications	References
4-Bromo-2-cyclopropoxy-N-methylaniline	C₁₀H₁₂BrNO	242.11*	Br, cyclopropoxy, N-methyl	Hypothesized steric hindrance; potential for Suzuki coupling	N/A
(E)-4-Bromo-N-((3-bromothiophen-2-yl)methylene)-2-methylaniline	C₁₂H₁₀Br₂N₂S	362.10	Br, thiophene, imine	High yields (94%); DFT studies show narrow HOMO-LUMO gaps (~3.5 eV)
2-Bromo-N-(2-bromo-4-methylphenyl)-4-methylaniline	C₁₄H₁₃Br₂N	355.07	Br (×2), methyl (×2)	High molecular weight; potential for halogen bonding
4-Bromo-5-fluoro-2-methylaniline	C₇H₇BrFN	204.04	Br, F, methyl	Fluorine enhances electrophilicity; used in fluorescent derivatives
4-Bromo-N-(2-hydroxy-3-methoxybenzylidene)-2-methylaniline	C₁₅H₁₄BrNO₂	320.19	Br, Schiff base, hydroxy/methoxy	Stabilized via hydrogen bonding; applications in coordination chemistry

*Calculated based on standard atomic weights.

Key Observations :

• Cyclopropoxy vs.
• Electron-Withdrawing Effects : Bromine and fluorine substituents (e.g., in 4-Bromo-5-fluoro-2-methylaniline) enhance electrophilicity, whereas the cyclopropoxy group may exhibit mixed electronic effects depending on ring strain .
• Synthetic Utility : Suzuki cross-coupling reactions are feasible for brominated anilines (e.g., 94% yield in ), suggesting the target compound could serve as a substrate for palladium-catalyzed reactions .

Crystallographic and Hydrogen-Bonding Behavior

• 4-Bromo-N-(4-methoxy-2-nitrophenyl)-benzamide (4MNB) : Exhibits two molecules per asymmetric unit with intermolecular hydrogen bonds (N–H⋯O), forming sheets. Comparable brominated anilines may adopt similar packing motifs .
• (E)-4-Bromo-N-{(E)-3-[(4-bromo-2-methylphenyl)imino]butan-2-ylidene}-2-methylaniline: Crystallizes in an orthorhombic system (space group Pbca) with unit cell parameters a = 13.625 Å, b = 7.495 Å, c = 17.029 Å. The absence of bulky substituents like cyclopropoxy allows tighter packing .

Implications for 4-Bromo-2-cyclopropoxy-N-methylaniline : The cyclopropoxy group’s rigidity may disrupt crystal packing, leading to lower melting points or altered solubility compared to linear substituents .

Reactivity and DFT Insights

• Frontier Molecular Orbitals (FMOs) : Derivatives like (E)-4-bromo-N-((3-bromothiophen-2-yl)methylene)-2-methylaniline exhibit HOMO-LUMO gaps of ~3.5 eV, indicative of moderate reactivity. The cyclopropoxy group may further modulate this gap by donating electron density via the oxygen atom .
• Chemical Hardness (ƞ) : Computed ƞ values for similar compounds range from 1.5–2.0 eV, suggesting moderate stability against electrophilic attack. The N-methyl group in the target compound could enhance nucleophilicity at the amine site .